molecular formula C10H22ClNO2 B13234786 3-(Dipropylamino)butanoic acid hydrochloride

3-(Dipropylamino)butanoic acid hydrochloride

Cat. No.: B13234786
M. Wt: 223.74 g/mol
InChI Key: HYPAPAMVSFCHBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Dipropylamino)butanoic acid hydrochloride is a quaternary ammonium salt featuring a butanoic acid backbone substituted with a dipropylamino group at the β-position. The hydrochloride salt enhances its water solubility, making it suitable for pharmaceutical and synthetic applications.

Properties

Molecular Formula

C10H22ClNO2

Molecular Weight

223.74 g/mol

IUPAC Name

3-(dipropylamino)butanoic acid;hydrochloride

InChI

InChI=1S/C10H21NO2.ClH/c1-4-6-11(7-5-2)9(3)8-10(12)13;/h9H,4-8H2,1-3H3,(H,12,13);1H

InChI Key

HYPAPAMVSFCHBR-UHFFFAOYSA-N

Canonical SMILES

CCCN(CCC)C(C)CC(=O)O.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dipropylamino)butanoic acid hydrochloride typically involves the reaction of butanoic acid with dipropylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction mixture is then subjected to purification processes such as recrystallization to obtain the pure compound .

Industrial Production Methods

Industrial production of 3-(Dipropylamino)butanoic acid hydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure high yield and purity. The final product is subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

3-(Dipropylamino)butanoic acid hydrochloride undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

3-(Dipropylamino)butanoic acid hydrochloride has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism of action of 3-(Dipropylamino)butanoic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor, affecting the activity of enzymes involved in metabolic processes. It may also interact with cellular receptors, influencing signal transduction pathways and cellular responses .

Comparison with Similar Compounds

3-(Dimethylamino)butanoic Acid Hydrochloride (CAS 183488-55-3)

Structural Differences :

  • Amino substituent: Dimethylamino group (shorter alkyl chains) vs. dipropylamino in the target compound.
  • Molecular weight: 167.63 g/mol (C₆H₁₄ClNO₂) vs. ~225 g/mol (estimated for dipropyl variant due to longer alkyl chains).

Functional Implications :

  • Synthetic Utility : Both are used as intermediates; the dimethyl analog is cited in peptide coupling reactions (), while the dipropyl variant may serve in bulkier ligand designs.
Parameter 3-(Dimethylamino)butanoic Acid HCl 3-(Dipropylamino)butanoic Acid HCl
Molecular Formula C₆H₁₄ClNO₂ C₁₀H₂₂ClNO₂ (estimated)
Amino Group Dimethylamino Dipropylamino
Potential Bioactivity Neurotransmitter modulation Enhanced tissue penetration

4-(Piperidin-3-yl)butanoic Acid Hydrochloride

Structural Differences :

  • Amino group: Cyclic piperidine ring vs. linear dipropylamino chain.
  • Acid Position: Carboxylic acid at terminal butanoic position vs. β-position substitution in the target compound.

Functional Implications :

  • Solubility : The hydrochloride salt improves aqueous solubility, similar to the target compound.

N-(3-Chloropropyl)-N,N-dibutylamine Hydrochloride

Structural Differences :

  • Backbone: Propyl chain with chlorine substituent vs. butanoic acid backbone.
  • Functionality: Tertiary amine with chloropropyl vs. amino acid derivative.

Functional Implications :

  • Reactivity : The chloropropyl group enables nucleophilic substitution reactions, making it a versatile alkylating agent ().

6-(Dipropylamino)-5-methylnicotinaldehyde (CAS 1355193-43-9)

Structural Differences :

  • Core Structure: Nicotinaldehyde (aromatic) vs. aliphatic butanoic acid.
  • Substituents: Dipropylamino and methyl groups on a pyridine ring.

Functional Implications :

  • Electronic Effects : The aromatic ring enables π-π stacking in receptor binding, unlike the aliphatic target compound.
  • Applications : Likely used in nicotinic acetylcholine receptor studies due to structural resemblance to nicotine .

Research Implications and Limitations

  • Gaps in Data: Direct pharmacological or physicochemical data for 3-(dipropylamino)butanoic acid hydrochloride are sparse; inferences rely on structural analogs .
  • Synthetic Potential: The dipropylamino group’s bulk may hinder crystallization but improve lipid membrane interactions, a hypothesis requiring experimental validation.

Biological Activity

3-(Dipropylamino)butanoic acid hydrochloride, a compound with notable pharmacological properties, has garnered attention in various biological studies. This article explores its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

3-(Dipropylamino)butanoic acid hydrochloride is characterized by the following chemical formula:

  • Molecular Formula : C10_{10}H21_{21}ClN2_{2}O2_{2}
  • CAS Number : 43537317

The compound features a dipropylamino group attached to a butanoic acid backbone, which plays a crucial role in its biological activity.

Research indicates that 3-(Dipropylamino)butanoic acid hydrochloride exhibits various biological effects primarily through modulation of neurotransmitter systems and cellular signaling pathways.

  • Neurotransmitter Modulation : The compound has been shown to influence the activity of neurotransmitters, particularly in the central nervous system. It acts as an inhibitor of certain receptors, leading to alterations in neuronal excitability and synaptic transmission.
  • Anti-Fibrotic Effects : Studies have demonstrated that this compound can exhibit anti-fibrotic properties by reducing connective tissue growth factor (CTGF) gene expression. In vitro assays have shown significant dose-dependent reductions in CTGF levels, suggesting potential applications in fibrotic diseases .

Biological Activity Overview

Activity Type Description References
Neurotransmitter ModulationAlters synaptic transmission; potential antidepressant effects.
Anti-FibroticReduces CTGF expression; potential therapeutic for fibrosis-related conditions.
CytotoxicityExhibits low cytotoxicity up to concentrations of 100 μM in various cell lines.
AntimicrobialPreliminary studies suggest antimicrobial properties against specific bacterial strains.

Case Study 1: Anti-Fibrotic Activity

In a study examining the anti-fibrotic effects of 3-(Dipropylamino)butanoic acid hydrochloride, researchers treated mouse models with bleomycin-induced dermal fibrosis. The results indicated a significant reduction in fibrosis markers and improved skin elasticity, supporting its potential as a therapeutic agent for fibrotic diseases .

Case Study 2: Neuropharmacological Effects

A series of experiments assessed the impact of the compound on neuronal cultures. It was found to enhance synaptic plasticity and reduce excitotoxicity in neuron-like cells under stress conditions, suggesting possible applications in neurodegenerative disorders .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.